Cas no 24167-53-1 (4-Iodo-N,N-dimethylbenzamide)

• Product Name: 4-Iodo-N,N-dimethylbenzamide
• CAS No: 24167-53-1
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 253189
• PubChem ID: 879933
• Update Time: 2025-06-13

4-Iodo-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-N,N-dimethylbenzamide
• Benzamide,4-iodo-N,N-dimethyl-
• N,N-dimethylcarbamoyl-4-iodobenzene
• 4-Iodo-N,N-dimethyl-benzamide
• benzamide,4-iodo-n,n-dimethyl
• N,N-dimethyl-4-iodobenzamide
• p-Iodo-N,N-dimethylbenzamid
• p-Iodo-N,N-dimethylbenzamide
• C9H10INO
• AB00104585-03
• 24167-53-1
• N, N-dimethyl-p-iodobenzamide
• Z32014382
• HMS1585L16
• AB00104585-01
• ZAA16753
• CS-0143897
• AKOS003301978
• SCHEMBL643967
• NCGC00332063-01
• ZPTKPSCMQWCYSN-UHFFFAOYSA-N
• BS-25389
• benzamide, 4-iodo-n,n-dimethyl-
• F94875
• DTXSID70358186
• Cambridge id 6228238
• STK225173

• MDL： MFCD02636486
• Inchi： 1S/C9H10INO/c1-11(2)9(12)7-3-5-8(10)6-4-7/h3-6H,1-2H3
• InChI Key： ZPTKPSCMQWCYSN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(N(C)C)=O

Computed Properties

• Exact Mass: 274.98100
• Monoisotopic Mass: 274.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.649
• Boiling Point: 339 ºC
• Flash Point: 159 ºC
• Refractive Index: 1.606
• PSA: 20.31000
• LogP: 1.99300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Iodo-N,N-dimethylbenzamide

Comprehensive Overview of 4-Iodo-N,N-dimethylbenzamide (CAS No. 24167-53-1): Properties, Applications, and Research Insights

4-Iodo-N,N-dimethylbenzamide (CAS No. 24167-53-1) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This iodinated derivative of N,N-dimethylbenzamide features a molecular structure combining an iodo substituent at the para position with a dimethylamide functional group, making it a versatile intermediate for cross-coupling reactions and drug discovery. Its CAS registry number 24167-53-1 ensures precise identification in chemical databases, while its systematic name reflects its IUPAC nomenclature compliance.

In recent years, the demand for halogenated benzamides like 4-Iodo-N,N-dimethylbenzamide has surged due to their role in palladium-catalyzed reactions, particularly the Suzuki-Miyaura coupling and Buchwald-Hartwig amination. Researchers frequently search for "iodo benzamide derivatives in C-C bond formation" or "CAS 24167-53-1 synthetic applications," highlighting its importance in constructing complex molecular architectures. The compound’s electron-withdrawing amide group and iodine leaving group synergistically enhance reactivity, a topic extensively discussed in peer-reviewed journals.

From a physicochemical perspective, 4-Iodo-N,N-dimethylbenzamide typically appears as a white to off-white crystalline solid with a molecular weight of 275.09 g/mol. Its solubility profile—moderate in polar organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) but limited in water—makes it ideal for controlled reaction conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity, a critical factor given its use in high-value applications.

The compound’s utility extends to medicinal chemistry, where it serves as a precursor for bioactive molecule development. Recent publications explore its incorporation into kinase inhibitors and antimicrobial agents, addressing trending queries like "iodobenzamide scaffolds in drug design." Its structural motif is also investigated in PET radioligand synthesis, leveraging the radioactive isotope iodine-125 for diagnostic imaging—a niche yet growing application area.

Environmental and handling considerations for CAS 24167-53-1 align with standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper storage in amber glass containers under inert conditions is recommended to prevent degradation. This aligns with industry searches for "stable storage of iodinated aromatics" and "handling halogenated amides," reflecting practical user concerns.

Innovations in green chemistry have spurred interest in optimizing the synthesis of 4-Iodo-N,N-dimethylbenzamide via catalytic iodination methods, reducing heavy metal waste. Such advancements respond to queries like "sustainable halogenation techniques" and "eco-friendly benzamide derivatives," demonstrating the compound’s alignment with contemporary research priorities.

In summary, 4-Iodo-N,N-dimethylbenzamide (CAS No. 24167-53-1) exemplifies the intersection of synthetic utility and scientific innovation. Its multifaceted applications—from organometallic chemistry to pharmaceutical intermediates—ensure its enduring relevance, while evolving methodologies address both performance and sustainability demands in modern chemistry.